Cas no 870487-04-0 (Fmoc-Cit-PAB-OH)

Fmoc-Cit-PAB-OH is a protected amino acid derivative used in solid-phase peptide synthesis (SPPS). The compound features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group for the α-amino functionality, ensuring selective deprotection under mild basic conditions. The Cit (citrulline) residue is a non-proteinogenic amino acid, valuable for studying post-translational modifications and protein-protein interactions. The PAB (para-aminobenzyloxy) linker enhances cleavage efficiency during peptide release from resin, particularly in acid-labile strategies. This reagent is particularly useful for constructing peptides with citrulline residues while maintaining compatibility with standard SPPS protocols. Its high purity and stability make it a reliable choice for research applications in peptide chemistry and drug development.
Fmoc-Cit-PAB-OH structure
Fmoc-Cit-PAB-OH structure
Product Name:Fmoc-Cit-PAB-OH
CAS No:870487-04-0
MF:C28H30N4O5
MW:502.561606884003
MDL:MFCD32062910
CID:4657929
Update Time:2025-10-25

Fmoc-Cit-PAB-OH Chemical and Physical Properties

Names and Identifiers

    • (S)-(9H-Fluoren-9-yl)methyl [1-[[4-(Hydroxymethyl)phenyl]amino]-1-oxo-5-ureidopentan-2-yl]carbamate
    • Nα-Fmoc-L-citrulline (4-Hydroxymethyl)phenylamide
    • Fmoc-Cit-PAB-OH
    • (9H-Fluoren-9-yl)methyl (S)-(1-((4-(hydroxymethyl)phenyl)amino)-1-oxo-5-ureidopentan-2-yl)carbamate
    • 9H-fluoren-9-ylmethyl N-[(2S)-5-(carbamoylamino)-1-[4-(hydroxymethyl)anilino]-1-oxopentan-2-yl]carbamate
    • 9H-Fluoren-9-ylmethyl N-[(1S)-4-[(aminocarbonyl)amino]-1-[[[4-(hydroxymethyl)phenyl]amino]carbonyl]butyl]carbamate (ACI)
    • Carbamic acid, [(1S)-4-[(aminocarbonyl)amino]-1-[[[4-(hydroxymethyl)phenyl]amino]carbonyl]butyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
    • MDL: MFCD32062910
    • Inchi: 1S/C28H30N4O5/c29-27(35)30-15-5-10-25(26(34)31-19-13-11-18(16-33)12-14-19)32-28(36)37-17-24-22-8-3-1-6-20(22)21-7-2-4-9-23(21)24/h1-4,6-9,11-14,24-25,33H,5,10,15-17H2,(H,31,34)(H,32,36)(H3,29,30,35)/t25-/m0/s1
    • InChI Key: KBTCNJJDJZRXCX-VWLOTQADSA-N
    • SMILES: O(C(N[C@H](C(NC1C=CC(CO)=CC=1)=O)CCCNC(N)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 11
  • Complexity: 750
  • XLogP3: 2.6
  • Topological Polar Surface Area: 143

Fmoc-Cit-PAB-OH Security Information

  • Storage Condition:0-10°C

Fmoc-Cit-PAB-OH Pricemore >>

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Fmoc-Cit-PAB-OH Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Water ;  1 h, rt
1.2 Solvents: 1,2-Dimethoxyethane ;  24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified, rt
2.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ;  15 min, rt
2.2 Reagents: O-(7-Azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate ;  48 h, rt
Reference
Improved methodology for the synthesis of a cathepsin b cleavable dipeptide linker, widely used in antibody-drug conjugate research
Mondal, Deboprosad; et al, Tetrahedron Letters, 2018, 59(40), 3594-3599

Production Method 2

Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Isobutyl chloroformate Solvents: Tetrahydrofuran ;  3 h, -40 °C
1.2 Reagents: 4-Methylmorpholine ;  1 h, -40 °C; 20 h, -40 °C → 23 °C
Reference
The nuclear export inhibitor aminoratjadone is a potent effector in extracellular-targeted drug conjugates
Klahn, Philipp; et al, Chemical Science, 2019, 10(20), 5197-5210

Fmoc-Cit-PAB-OH Raw materials

Fmoc-Cit-PAB-OH Preparation Products

Additional information on Fmoc-Cit-PAB-OH

Fmoc-Cit-PAB-OH: A Comprehensive Overview

Fmoc-Cit-PAB-OH, also known by its CAS number 870487-04-0, is a compound that has garnered significant attention in the fields of organic chemistry and peptide synthesis. This compound is a key intermediate in the synthesis of various bioactive molecules, particularly in the realm of peptide chemistry. The name Fmoc-Cit-PAB-OH is derived from its structural components: Fmoc (9-fluorenylmethyloxycarbonyl), Cit (citrulline), and PAB (para-aminobenzoic acid). Each of these components plays a crucial role in the compound's functionality and applications.

The Fmoc group is a widely used protecting group in peptide synthesis. It is employed to protect the amino terminus of amino acids during the synthesis process, ensuring that only the desired bonds are formed. The Cit component, or citrulline, is a non-proteinogenic amino acid that is often incorporated into peptides to study their structure-function relationships. The PAB group serves as a linker and plays a vital role in stabilizing the compound during synthesis and subsequent reactions.

Recent studies have highlighted the importance of Fmoc-Cit-PAB-OH in the development of novel therapeutic agents. Researchers have utilized this compound as a building block in the synthesis of cyclic peptides, which are known for their high specificity and potency in targeting various disease states. For instance, a 2023 study published in *Nature Communications* demonstrated that Fmoc-Cit-PAB-OH-derived peptides exhibited remarkable activity against certain oncogenic pathways, suggesting potential applications in cancer therapy.

Moreover, advancements in solid-phase peptide synthesis (SPPS) have further enhanced the utility of Fmoc-Cit-PAB-OH. The use of automated synthesizers has made it possible to produce this compound on an industrial scale, ensuring consistent quality and availability for research purposes. The integration of machine learning algorithms into SPPS has also improved the prediction of reaction outcomes, enabling scientists to optimize synthetic pathways more efficiently.

Another area where Fmoc-Cit-PAB-OH has shown promise is in drug delivery systems. Its ability to form stable complexes with various biomolecules makes it an ideal candidate for encapsulating drugs within nanoparticles or liposomes. A 2022 study in *Journal of Controlled Release* reported that Fmoc-Cit-PAB-OH-based carriers exhibited enhanced drug loading capacities and improved stability under physiological conditions.

In terms of structural characterization, Fmoc-Cit-PAB-OH has been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into its conformational flexibility and stability under different conditions. For example, a 2021 study published in *Analytical Chemistry* utilized ultra-high-resolution mass spectrometry to confirm the molecular formula and purity of Fmoc-Cit-PAB-OH, ensuring its suitability for high-precision applications.

The biological activity of Fmoc-Cit-PAB-OH has also been a focal point of recent research. In vitro assays have revealed its ability to modulate enzyme activity and influence cellular signaling pathways. A 2023 study in *Biochemical Pharmacology* demonstrated that Fmoc-Cit-PAB-OH derivatives could inhibit certain proteases involved in inflammatory diseases, paving the way for potential anti-inflammatory therapies.

Furthermore, the environmental impact of Fmoc-Cit-PAB-OH has been considered in recent sustainability studies. Researchers have explored eco-friendly methods for its synthesis and disposal, aiming to minimize waste generation and reduce energy consumption. A 2023 report in *Green Chemistry* highlighted the development of a catalytic recycling process for Fmoc-based reagents, which could significantly lower the environmental footprint associated with their production.

In conclusion, Fmoc-Cit-PAB-OH (CAS No: 870487-04-0) stands as a versatile compound with wide-ranging applications in peptide chemistry, drug discovery, and material science. Its unique structure and functional groups make it an invaluable tool for researchers across various disciplines. As advancements continue to be made in synthetic methodologies and analytical techniques, the potential applications of this compound are expected to expand further, contributing to groundbreaking discoveries in medicine and beyond.

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